Cas no 1710660-94-8 (4-[3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-benzaldehyde)

• Product Name: 4-[3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-benzaldehyde
• CAS No: 1710660-94-8
• MF: C₁₇H₁₁F₃N₂O₃
• MW: 348.276054620743
• CID: 5152270
• Update Time: 2026-03-03

4-[3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-benzaldehyde
• Benzaldehyde, 4-[[3-[2-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methoxy]-

• Inchi： 1S/C17H11F3N2O3/c18-17(19,20)14-4-2-1-3-13(14)16-21-15(25-22-16)10-24-12-7-5-11(9-23)6-8-12/h1-9H,10H2
• InChI Key： WVQKGLIJYZCENO-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCC2ON=C(C3=CC=CC=C3C(F)(F)F)N=2)C=C1

Additional information on 4-[3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-benzaldehyde

Comprehensive Overview of 4-[3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-benzaldehyde (CAS No. 1710660-94-8)

The compound 4-[3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-benzaldehyde (CAS No. 1710660-94-8) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and material science. This molecule features a unique combination of a benzaldehyde core linked to a [1,2,4]oxadiazole ring, which is further substituted with a trifluoromethylphenyl group. Such structural motifs are often associated with enhanced bioactivity and stability, making this compound a valuable candidate for research and development.

In recent years, the demand for fluorinated compounds and heterocyclic derivatives has surged, driven by their applications in pharmaceuticals, agrochemicals, and advanced materials. The presence of the trifluoromethyl group in 4-[3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-benzaldehyde is particularly noteworthy, as it often imparts improved metabolic stability, lipophilicity, and binding affinity to target proteins. Researchers are actively exploring its potential as a building block for drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

From a synthetic perspective, the [1,2,4]oxadiazole ring in this compound is a versatile scaffold that can participate in various chemical transformations. Its incorporation into the molecular structure enhances the compound's rigidity and electronic properties, which are critical for interactions with biological targets. The benzaldehyde moiety, on the other hand, offers a reactive handle for further derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

The compound's CAS No. 1710660-94-8 serves as a unique identifier, ensuring precise tracking and regulatory compliance in global chemical databases. Given the growing interest in small-molecule therapeutics and functional materials, this compound is frequently cited in patent literature and academic publications. Its potential applications extend beyond pharmaceuticals, including use in organic electronics and catalysis, where its electron-withdrawing properties can be leveraged to fine-tune material performance.

One of the most compelling aspects of 4-[3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-benzaldehyde is its alignment with current trends in green chemistry and sustainable synthesis. Researchers are increasingly focused on developing efficient, low-waste methodologies for constructing complex heterocycles like the [1,2,4]oxadiazole ring. Innovations in catalytic processes and solvent-free reactions are expected to further enhance the accessibility of this compound for industrial and academic use.

In summary, 4-[3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-benzaldehyde (CAS No. 1710660-94-8) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, combined with the rising demand for fluorinated heterocycles, position it as a compound of enduring relevance in scientific research. As the field continues to evolve, this molecule is likely to play a pivotal role in the discovery of next-generation therapeutics and functional materials.